![molecular formula C5H14N2O B1205693 3-Hydroxycadaverine CAS No. 38595-00-5](/img/structure/B1205693.png)
3-Hydroxycadaverine
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Overview
Description
3-Hydroxycadaverine is an amino alcohol.
Scientific Research Applications
1. Role in Desferrioxamine Biosynthesis
3-Hydroxycadaverine plays a crucial role in the biosynthesis of desferrioxamines, a group of compounds with significant medical relevance due to their iron-chelating properties. Research has demonstrated the enzyme DesC's ability to catalyze the N-acylation of N-hydroxycadaverine, leading to the production of various desferrioxamines in Streptomyces species. This process highlights the compound's importance in microbial secondary metabolite production and its potential pharmaceutical applications (Ronan et al., 2018).
2. Involvement in Natural Product Synthesis
The 3-hydroxypiperidine scaffold, closely related to this compound, is a key element in the synthesis of various bioactive compounds and natural products. This aspect of this compound's chemical structure has been the focus of numerous studies, reflecting its significance in the realm of organic synthesis and pharmacology (Wijdeven et al., 2010).
properties
CAS RN |
38595-00-5 |
---|---|
Molecular Formula |
C5H14N2O |
Molecular Weight |
118.18 g/mol |
IUPAC Name |
1,5-diaminopentan-3-ol |
InChI |
InChI=1S/C5H14N2O/c6-3-1-5(8)2-4-7/h5,8H,1-4,6-7H2 |
InChI Key |
DCPSTLZVUJTDTC-UHFFFAOYSA-N |
SMILES |
C(CN)C(CCN)O |
Canonical SMILES |
C(CN)C(CCN)O |
Other CAS RN |
38595-00-5 |
synonyms |
1,5-diamino-3-pentanol 3-hydroxycadaverine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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